Cas no 347841-67-2 (Thymidine-alpha,alpha,alpha,6-d4)

• Product Name: Thymidine-alpha,alpha,alpha,6-d4
• CAS No: 347841-67-2
• MF: C₁₀H₁₄N₂O₅
• MW: 246.253209590912
• CID: 302699
• PubChem ID: 102602258
• Update Time: 2025-08-05

Thymidine-alpha,alpha,alpha,6-d4 Chemical and Physical Properties

Names and Identifiers

• Thymidine-a,a,a,6-d4 (9CI)
• THYMIDINE-A,A,A,6-D4
• THYMIDINE-ALPHA,ALPHA,ALPHA,6-D4
• Thymidine-d4
• 6-deuterio-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(trideuteriomethyl)pyrimidine-2,4-dione
• HY-N1150S1
• MS-23482
• 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(?H?)methyl-1,2,3,4-tetrahydro(6-?H)pyrimidine-2,4-dione
• CS-0255999
• F91367
• 347841-67-2
• Thymidine-alpha,alpha,alpha,6-d4

• Inchi： 1S/C10H14N2O5/c1-5-3-12(10(16)11-9(5)15)8-2-6(14)7(4-13)17-8/h3,6-8,13-14H,2,4H2,1H3,(H,11,15,16)/t6-,7+,8+/m0/s1/i1D3,3D
• InChI Key： IQFYYKKMVGJFEH-BTDYSWPSSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(NC(C(C([2H])([2H])[2H])=C1[2H])=O)=O)O

Computed Properties

• Exact Mass: 246.115
• Monoisotopic Mass: 246.115
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.2
• Topological Polar Surface Area: 99.1A^2

Experimental Properties

• PSA: 104.55000
• LogP: -1.51430

Additional information on Thymidine-alpha,alpha,alpha,6-d4

Thymidine-alpha,alpha,alpha,6-d4 (CAS No. 347841-67-2): A Comprehensive Overview

Thymidine-alpha,alpha,alpha,6-d4 (CAS No. 347841-67-2) is a deuterated derivative of thymidine, a crucial nucleoside that plays a pivotal role in the synthesis of DNA. This compound is extensively used in various biochemical and pharmaceutical applications due to its unique properties and stability. The deuterium labeling at specific positions enhances the compound's stability and makes it an invaluable tool in research and development.

The deuterium atoms in Thymidine-alpha,alpha,alpha,6-d4 provide several advantages over its non-deuterated counterpart. Deuterium, being a stable isotope of hydrogen, has a higher atomic mass, which results in increased kinetic isotope effects. These effects can significantly alter the reactivity and stability of the molecule, making it more resistant to metabolic degradation. This property is particularly useful in drug development, where the goal is often to extend the half-life of a drug or reduce its side effects.

In recent years, the use of deuterated compounds like Thymidine-alpha,alpha,alpha,6-d4 has gained significant attention in the field of pharmaceutical research. Studies have shown that deuterium substitution can improve the pharmacokinetic properties of drugs, leading to better therapeutic outcomes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that deuterated analogs of certain antiviral drugs exhibited enhanced efficacy and reduced toxicity compared to their non-deuterated counterparts.

The stability and resistance to metabolic degradation of Thymidine-alpha,alpha,alpha,6-d4 make it an ideal candidate for use in clinical trials and drug development. Researchers can utilize this compound to study the mechanisms of DNA synthesis and repair, as well as to develop new therapeutic agents for various diseases. The compound's unique properties also make it useful in nuclear magnetic resonance (NMR) spectroscopy, where the deuterium atoms provide distinct signals that can be easily distinguished from those of hydrogen.

In addition to its applications in drug development, Thymidine-alpha,alpha,alpha,6-d4 is also employed in biochemical assays and cellular studies. The compound can be used to label DNA molecules, allowing researchers to track their behavior and interactions within cells. This is particularly useful in understanding the dynamics of DNA replication and repair processes, which are fundamental to cellular function and health.

The synthesis of Thymidine-alpha,alpha,alpha,6-d4 involves several steps that require precise control over reaction conditions. The process typically begins with the deuterium labeling of thymine or thymidine using specialized techniques such as catalytic hydrogenation or exchange reactions with deuterated solvents. The resulting labeled compound is then purified using chromatographic methods to ensure high purity and consistency.

The quality and purity of Thymidine-alpha,alpha,alpha,6-d4 are critical for its successful application in research and development. High-purity standards are essential to avoid contamination that could affect experimental results or therapeutic outcomes. Therefore, manufacturers must adhere to strict quality control protocols to ensure that the final product meets the required specifications.

In conclusion, Thymidine-alpha,alpha,alpha,6-d4 (CAS No. 347841-67-2) is a valuable tool in the fields of biochemistry and pharmaceutical research. Its unique properties make it suitable for a wide range of applications, from basic scientific studies to advanced drug development. As research continues to uncover new uses for deuterated compounds, the importance of Thymidine-alpha,alpha,alpha,6-d4 is likely to grow, contributing to advancements in medicine and biotechnology.